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Compound of Interest

2-Amino-5-chloropyridine-3-
Compound Name:
sulfonamide

Cat. No.: B069703

An In-Depth Technical Guide to 2-Amino-5-
chloropyridine-3-sulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and available physicochemical and biological data for 2-Amino-5-chloropyridine-3-
sulfonamide. This document is intended to serve as a foundational resource for researchers
and professionals engaged in drug discovery and development.

Molecular Structure and Formula

2-Amino-5-chloropyridine-3-sulfonamide is a substituted pyridine derivative containing both
an amino and a sulfonamide functional group. These features are of significant interest in
medicinal chemistry due to their prevalence in a wide range of biologically active compounds.

Molecular Formula: CsHeCIN30O2S[1]
IUPAC Name: 2-amino-5-chloropyridine-3-sulfonamide[1]
CAS Number: 163137-44-8[1]

Canonical SMILES: C1=C(C=NC(=C1S(=0)(=0)N)N)CI
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Molecular Structure:

Caption: Molecular structure of 2-Amino-5-chloropyridine-3-sulfonamide.

Physicochemical Properties

A summary of the available quantitative data for 2-Amino-5-chloropyridine-3-sulfonamide is
presented in the table below. It is important to note that experimental data such as melting
point, boiling point, and solubility are not readily available in the searched literature. The
provided flash point is the sole experimentally determined physical property found.

Property Value Source
Molecular Weight 207.63 g/mol [1]
Appearance White powder [2]
Flash Point 213°C

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Storage Store at room temperature [2]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Amino-5-chloropyridine-3-
sulfonamide are not explicitly available in the reviewed literature. The synthesis of the related
compound, 2-amino-5-chloropyridine, is well-documented and typically involves the chlorination
of 2-aminopyridine. It is plausible that the synthesis of the target sulfonamide derivative would
proceed from a suitably substituted aminopyridine precursor. A potential synthetic workflow is
outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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